N-acetylneuraminic acid methyl glycoside
N-acetylneuraminic acid methyl glycoside
Brand Name:
Vulcanchem
CAS No.:
128643-78-7
VCID:
VC0152671
InChI:
InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(21-2,11(19)20)22-10(8)9(18)7(17)4-14/h6-10,14,16-18H,3-4H2,1-2H3,(H,13,15)(H,19,20)/t6-,7+,8+,9+,10+,12+/m0/s1/i14D,16D,17D,18D
SMILES:
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC)O
Molecular Formula:
C12H21NO9
Molecular Weight:
327.32 g/mol
N-acetylneuraminic acid methyl glycoside
CAS No.: 128643-78-7
Main Products
VCID: VC0152671
Molecular Formula: C12H21NO9
Molecular Weight: 327.32 g/mol
CAS No. | 128643-78-7 |
---|---|
Product Name | N-acetylneuraminic acid methyl glycoside |
Molecular Formula | C12H21NO9 |
Molecular Weight | 327.32 g/mol |
IUPAC Name | (2R,4S,5R,6R)-5-acetamido-4-deuteriooxy-2-methoxy-6-[(1R,2R)-1,2,3-trideuteriooxypropyl]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(21-2,11(19)20)22-10(8)9(18)7(17)4-14/h6-10,14,16-18H,3-4H2,1-2H3,(H,13,15)(H,19,20)/t6-,7+,8+,9+,10+,12+/m0/s1/i14D,16D,17D,18D |
Standard InChIKey | NJRVVFURCKKXOD-UKJQISGUSA-N |
Isomeric SMILES | [2H]OC[C@H]([C@H]([C@H]1[C@@H]([C@H](C[C@@](O1)(C(=O)O)OC)O[2H])NC(=O)C)O[2H])O[2H] |
SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC)O |
Canonical SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC)O |
Synonyms | ANAMG N-acetylneuraminic acid methyl alpha-glycoside N-acetylneuraminic acid methyl beta-glycoside N-acetylneuraminic acid methyl glycoside N-acetylneuraminic acid methyl glycoside, beta-isome |
PubChem Compound | 195581 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume